Methyl 7-methyl-2-(methyloxy)-2,3-dihydro-1-benzofuran-6-carboxylate

• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: methyl 2-methoxy-7-methyl-2,3-dihydro-1-benzofuran-6-carboxylate
• InChI: InChI=1S/C12H14O4/c1-7-9(12(13)15-3)5-4-8-6-10(14-2)16-11(7)8/h4-5,10H,6H2,1-3H3
• InChI Key: HSNZMTPMSQEHHA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(C2)OC)C(=O)OC

Description

Methyl 7-methyl-2-(methyloxy)-2,3-dihydro-1-benzofuran-6-carboxylate is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of methyl 3-hydroxy-2-methyl-4-prop-2-en-1-ylbenzoate (1.64 g, 8.0 mmol) in methanol (20 mL) was cooled to −78° C. While maintaining the reaction temperature at −78° C., ozone was bubbled into the reaction mixture for 30 minutes, followed by the addition of dimethyl sulfide (5 mL). The reaction mixture was allowed to warm to room temperature and was then stirred for an additional 15 hours. The reaction mixture was concentrated in vacuo and diluted with diethyl ether. The organic portion was washed with water, brine, dried over sodium sulfate and concentrated to afford (1.59 g, 90%) of methyl 7-methyl-2-(methyloxy)-2,3-dihydro-1-benzofuran-6-carboxylate as a yellow oil. MS (EI) for C12H14O4: 223 (MH+).